(4-Methylimidazolidin-2-ylidene)propanedinitrile

• CAS No.: 104554-90-7
• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol
• IUPAC Name: 2-(4-methylimidazolidin-2-ylidene)propanedinitrile
• InChI: InChI=1S/C7H8N4/c1-5-4-10-7(11-5)6(2-8)3-9/h5,10-11H,4H2,1H3
• InChI Key: GHKRYHZYRHAOLU-UHFFFAOYSA-N
• Canonical SMILES: CC1CNC(=C(C#N)C#N)N1

Description

(4-Methylimidazolidin-2-ylidene)propanedinitrile is a chemical compound with the molecular formula C₆H₇N₃ It is characterized by the presence of an imidazolidine ring substituted with a methyl group and a propanedinitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylimidazolidin-2-ylidene)propanedinitrile typically involves the reaction of 4-methylimidazolidine with malononitrile under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or sodium alkoxide, which facilitates the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher yields and purity, with considerations for cost-effectiveness and environmental impact.

Chemical Reactions Analysis

Types of Reactions

(4-Methylimidazolidin-2-ylidene)propanedinitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions vary depending on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted imidazolidine compounds.

Scientific Research Applications

(4-Methylimidazolidin-2-ylidene)propanedinitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (4-Methylimidazolidin-2-ylidene)propanedinitrile involves its interaction with molecular targets and pathways within a system. The compound may act by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Malononitrile: A related compound with similar chemical properties, used in various chemical syntheses.

Cyanoacetonitrile: Another similar compound with applications in organic synthesis.

Uniqueness

(4-Methylimidazolidin-2-ylidene)propanedinitrile is unique due to its specific structure, which combines an imidazolidine ring with a propanedinitrile moiety.